Cas no 953890-89-6 (2-[(5-cyanopyridin-2-yl)(methyl)amino]acetic acid)

• Product Name: 2-[(5-cyanopyridin-2-yl)(methyl)amino]acetic acid
• CAS No: 953890-89-6
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4667195
• Update Time: 2025-05-20

2-[(5-cyanopyridin-2-yl)(methyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5-cyanopyridin-2-yl)(methyl)amino]acetic Acid
• Glycine, N-(5-cyano-2-pyridinyl)-N-methyl-
• 2-[(5-cyanopyridin-2-yl)(methyl)amino]acetic acid

• Inchi： 1S/C9H9N3O2/c1-12(6-9(13)14)8-3-2-7(4-10)5-11-8/h2-3,5H,6H2,1H3,(H,13,14)
• InChI Key： CGNXWRMXAFYYOO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1=NC=C(C#N)C=C1)C

Additional information on 2-[(5-cyanopyridin-2-yl)(methyl)amino]acetic acid

2-[(5-Cyanopyridin-2-yl)(methyl)amino]acetic Acid: A Comprehensive Overview

The compound 2-[(5-cyanopyridin-2-yl)(methyl)amino]acetic acid, identified by the CAS number 953890-89-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a cyano group at the 5-position and a methylaminoacetic acid moiety at the 2-position, making it a versatile structure for various chemical modifications and biological interactions.

Recent studies have highlighted the importance of 5-cyanopyridine derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The cyano group attached to the pyridine ring contributes to the molecule's electronic properties, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial for binding to biological targets, such as enzymes or receptors, making this compound a promising candidate for therapeutic applications.

The synthesis of 2-[(5-cyanopyridin-2-yl)(methyl)amino]acetic acid involves a multi-step process that typically begins with the preparation of the pyridine derivative. Researchers have explored various synthetic pathways, including nucleophilic substitution and coupling reactions, to optimize the yield and purity of the final product. Recent advancements in catalytic methods have further improved the efficiency of these reactions, enabling large-scale production for research and commercial purposes.

In terms of pharmacological activity, this compound has shown potential as a modulator of key biological pathways. For instance, studies have demonstrated its ability to inhibit certain kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders. The methylaminoacetic acid moiety plays a critical role in these interactions by providing a flexible linker that facilitates binding to target proteins.

The structural versatility of 2-[(5-cyanopyridin-2-yl)(methyl)amino]acetic acid also makes it an attractive scaffold for further chemical modifications. By altering substituents on the pyridine ring or modifying the aminoacetic acid chain, researchers can tailor the molecule's properties to suit specific biological targets. This approach has led to the development of analogs with enhanced potency and selectivity, paving the way for novel therapeutic agents.

In addition to its pharmacological applications, this compound has found utility in other areas of chemistry. For example, it serves as an intermediate in the synthesis of more complex molecules, including natural product mimics and materials with unique physical properties. Its ability to form stable complexes with metal ions has also been explored in coordination chemistry and materials science.

The ongoing research into CAS No. 953890-89-6 underscores its significance as a multifaceted chemical entity. With advancements in computational modeling and high-throughput screening techniques, scientists are increasingly able to predict and optimize the biological activity of this compound. These efforts are expected to yield new insights into its mechanism of action and potential therapeutic applications.

In conclusion, 2-[(5-cyanopyridin-2-yl)(methyl)amino]acetic acid represents a valuable addition to the arsenal of tools available for drug discovery and chemical innovation. Its unique structure, coupled with its diverse functional groups, positions it as a key player in both academic research and industrial development. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of molecular interactions and therapeutic design.